Cas no 823804-70-2 (1,3-Benzenediol, 5-[(1E)-2-(2-naphthalenyl)ethenyl]-)

• Product name: 1,3-Benzenediol, 5-[(1E)-2-(2-naphthalenyl)ethenyl]-
• CAS No: 823804-70-2
• MF: C₁₈H₁₄O₂
• MW: 262.30256
• CID: 692743
• PubChem ID: 69644887

1,3-Benzenediol, 5-[(1E)-2-(2-naphthalenyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 5-[(1E)-2-(2-naphthalenyl)ethenyl]-
• 5-(2-naphthalen-2-ylethenyl)benzene-1,3-diol
• 5-[2-(Naphthalen-2-yl)ethenyl]benzene-1,3-diol
• 823804-70-2
• DTXSID50741052

• Inchi： InChI=1S/C18H14O2/c19-17-10-14(11-18(20)12-17)6-5-13-7-8-15-3-1-2-4-16(15)9-13/h1-12,19-20H
• InChI Key： FDFWGPCFEKWUII-UHFFFAOYSA-N
• SMILES： C1=CC=C2C=C(C=CC2=C1)C=CC3=CC(=CC(=C3)O)O

Computed Properties

• Exact Mass: 262.099379685g/mol
• Monoisotopic Mass: 262.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 40.5Ų
• XLogP3: 4.7